Cas no 1040648-66-5 (N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide)

• Product Name: N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide
• CAS No: 1040648-66-5
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 6261607
• PubChem ID: 27377236
• Update Time: 2025-06-12

N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide
• 1040648-66-5
• AKOS024507343
• N-cyclopropyl-3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]propanamide
• F5331-0051
• N-cyclopropyl-3-(2-(3-phenylureido)thiazol-4-yl)propanamide

• Inchi： 1S/C16H18N4O2S/c21-14(17-12-6-7-12)9-8-13-10-23-16(19-13)20-15(22)18-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2,(H,17,21)(H2,18,19,20,22)
• InChI Key： BLSPRKYGATUUBI-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC=CC=2)=O)=NC(=C1)CCC(NC1CC1)=O

Computed Properties

• Exact Mass: 330.11504700g/mol
• Monoisotopic Mass: 330.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Additional information on N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide

Professional Introduction to N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide (CAS No. 1040648-66-5)

N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1040648-66-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide is characterized by a cyclopropyl group, a thiazole ring, and an amide functional group. These structural elements contribute to its distinctive chemical behavior and biological interactions. The presence of the phenylcarbamoyl moiety particularly enhances its potential as a pharmacophore, enabling interactions with various biological targets.

In recent years, there has been a growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide allows it to interact with biological pathways in novel ways, which has led to its investigation as a potential therapeutic agent.

The compound's amide group plays a crucial role in its reactivity and binding affinity. Amides are commonly found in many bioactive molecules and are known for their ability to form hydrogen bonds, which is essential for stable interactions with biological targets. The cyclopropyl group further contributes to the compound's unique shape and electronic properties, influencing its solubility and bioavailability.

Recent studies have highlighted the importance of optimizing the structure of thiazole derivatives to enhance their pharmacological properties. Researchers have been exploring modifications to the phenylcarbamoyl moiety to improve binding affinity and reduce off-target effects. N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide represents an advanced derivative that incorporates these principles, making it a valuable candidate for further investigation.

The synthesis of N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for detailed biological testing. The synthesis process also highlights the compound's complexity and the expertise required to develop such molecules.

In terms of biological activity, preliminary studies on N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide have shown promising results in various in vitro assays. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and cancer pathways. The phenylcarbamoyl group is particularly noteworthy for its ability to modulate these interactions.

The potential therapeutic applications of N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide are still being explored, but early findings suggest that it could be useful in treating conditions such as chronic inflammation and certain types of cancer. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug discovery. Further preclinical studies are needed to fully understand its therapeutic potential and safety profile.

The development of new pharmaceuticals relies heavily on the discovery and optimization of novel compounds like N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide. Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates for further development. These technologies allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources.

The role of computational methods in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to study the interactions between N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-ylyl}propanamide and its target proteins. These studies provide valuable insights into how the compound binds to its targets and how modifications can improve its efficacy.

In conclusion, N-cyclopropyl-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol}-4-ylyl]propanamide (CAS No. 1040648_66_5) is a structurally complex compound with significant potential as a therapeutic agent. Its unique combination of functional groups makes it an attractive candidate for further research in drug discovery. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.